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Compound Name: Kif18A-IN-12

Cat. No.: B15602759 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kif18A, a member of the kinesin-8 family of motor proteins, is a crucial regulator of

chromosome alignment during mitosis.[1][2][3] It functions as a plus-end-directed motor protein

that moves along microtubules, hydrolyzing ATP to generate the force required for its motility

and microtubule-depolymerizing activities.[3][4] This activity is essential for the precise control

of kinetochore microtubule dynamics, ensuring proper chromosome congression at the

metaphase plate.[1][3] Dysregulation of Kif18A has been implicated in chromosomal instability

(CIN), a hallmark of many cancers.[2][4][5] Consequently, Kif18A has emerged as a promising

therapeutic target for the development of anti-cancer drugs.[3][5][6]

This document provides a detailed protocol for an in vitro Kif18A ATPase activity assay to

evaluate the potency of inhibitors, using Kif18A-IN-4 as an example compound. The assay

measures the rate of ATP hydrolysis by Kif18A in the presence of microtubules, which is a

direct indicator of its motor activity.

Key Signaling and Functional Pathway of Kif18A in
Mitosis
Kif18A plays a pivotal role in ensuring the fidelity of chromosome segregation during cell

division. Its primary function is to regulate the length of kinetochore microtubules, thereby
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suppressing chromosome oscillations and facilitating their stable alignment at the metaphase

plate.[1] This function is ATP-dependent and critical for preventing mitotic errors that can lead

to aneuploidy and tumorigenesis.
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Kif18A ATPase Assay Workflow

1. Prepare Reagents
- Kif18A Enzyme

- Microtubules
- Assay Buffer

3. Reaction Setup
- Add Kif18A, Microtubules, and

Kif18A-IN-4 to 384-well plate

2. Compound Serial Dilution
- Prepare 10-point dilutions of

Kif18A-IN-4 in DMSO

4. Initiate Reaction
- Add ATP to start the reaction
- Incubate at room temperature

5. Stop Reaction & Detect ADP
- Add ADP-Glo™ Reagent to stop

the reaction and deplete remaining ATP

6. Develop Luminescent Signal
- Add Kinase Detection Reagent

to convert ADP to ATP, then to light

7. Data Acquisition
- Measure luminescence using a

plate reader

8. Data Analysis
- Plot % inhibition vs. compound
concentration and calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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